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Compound of Interest

Compound Name: 2-Trifluoroacetylphenol

Cat. No.: B1224665

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
2-Trifluoroacetylphenol (CAS RN: 25666-51-7). The information herein is compiled to ensure
the safety of laboratory personnel and to provide clear, procedural guidance for operational
guestions.

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Trifluoroacetylphenol was not readily
available. The following guidance is based on the safety data of structurally similar compounds,
such as 2,2,2-Trifluoroacetophenone and other fluorinated phenols. It is imperative to handle
this chemical with caution and to perform a thorough risk assessment before use.

Hazard Summary

2-Trifluoroacetylphenol is anticipated to be a hazardous substance. Based on analogous
compounds, it is likely to be a flammable liquid and vapor.[1] It is expected to cause skin and
serious eye irritation, and may also cause respiratory irritation.[1][2] Ingestion and inhalation
should be strictly avoided.[1]

Quantitative Data Summary

The following table summarizes key physical and safety data for 2-Trifluoroacetylphenol and
a related compound, 2,2,2-Trifluoroacetophenone, for reference.
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2,2,2-

Property 2-Trifluoroacetylphenol Trifluoroacetophenone (for
reference)

CAS Number 25666-51-7[3][4] 434-45-7

Molecular Formula CsHsF302[3][4] CsHsFsO

Molecular Weight 190.12 g/mol [3][4] 174.11 g/mol

Appearance Clear, lime/lemon liquid[5] Light yellow liquid[1]

Boiling Point 92 °C[5] Not available

Store in a cool, dry, well-
Storage Temperature 2-8°C, stored under nitrogen[5]  ventilated area away from heat

and ignition sources.[1][6]

H226: Flammable liquid and

o B vapour. H315: Causes skin
Not officially classified. o
o irritation. H319: Causes
Hazard Statements Assumed to be similar to ] o
serious eye irritation. H335:
related compounds. ]
May cause respiratory

irritation.

Operational and Disposal Plan

A step-by-step guide for the safe handling and disposal of 2-Trifluoroacetylphenol.

Engineering Controls and Work Area Preparation

Ventilation: Always handle 2-Trifluoroacetylphenol in a well-ventilated area, preferably
within a certified chemical fume hood.[1][6][7] Ensure that eyewash stations and safety
showers are readily accessible and in close proximity to the workstation.[1]

Ignition Sources: This compound is likely flammable. Keep away from open flames, hot
surfaces, and all sources of ignition.[1][6] Use non-sparking tools and explosion-proof
electrical and ventilating equipment.[1][8]
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» Static Discharge: Take precautionary measures against static discharges by grounding and
bonding containers and receiving equipment.[6][3]

Required Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to minimize exposure.

PPE Category Specification

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) standards. A face shield should also be

worn to protect against splashes.[7]

Eye/Face Protection

Wear chemical-resistant gloves (e.g., nitrile
rubber with a thickness >0.11 mm and a
breakthrough time of >480 minutes is

Skin Protection recommended for similar compounds).[9] Wear
a flame-retardant lab coat or chemical-resistant
apron. Ensure legs and feet are covered with

long pants and closed-toe shoes.

If working outside of a fume hood or if there is a
) ) risk of inhalation, use a NIOSH-approved air-
Respiratory Protection o ] ) ] ]
purifying respirator with an appropriate cartridge

for organic vapors.[8]

Step-by-Step Handling Procedure

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your
work area in the chemical fume hood, ensuring it is clean and uncluttered. Have spill control
materials readily available.

» Dispensing: Carefully dispense the required amount of 2-Trifluoroacetylphenol. Keep the
container tightly closed when not in use.[1]

e During Use: Avoid direct contact with the skin, eyes, and clothing.[1] Do not eat, drink, or
smoke in the work area.[6]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://store.apolloscientific.co.uk/storage/msds/PC7200_msds.pdf
https://www.fishersci.com/store/msds?partNumber=BP622100&productDescription=2+2+2-TRIFLUOROETHANOL&vendorId=VN00033897&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-3-31.pdf
https://www.carlroth.com/medias/SDB-CP29-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTU3NTN8YXBwbGljYXRpb24vcGRmfGFESTRMMmc1WkM4NU1qQXhPRFUwTVRFNU9UWTJMMU5FUWw5RFVESTVYMGRDWDBWT0xuQmtaZ3xiMGJkM2I4ZTAxNTVmYjEyNDI4MTcxY2RlMmQwNDA5MDZmYWQ2YTUxZjdiZTY0Y2I4ODMxMjM0Y2Q0MmY2YmE2
https://www.fishersci.com/store/msds?partNumber=BP622100&productDescription=2+2+2-TRIFLUOROETHANOL&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b1224665?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11403~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2001:15:28~~2%202%202-Trifluoroacetophenone~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11403~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2001:15:28~~2%202%202-Trifluoroacetophenone~~
https://store.apolloscientific.co.uk/storage/msds/PC7200_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o After Use: Thoroughly wash hands and any exposed skin with soap and water after handling.

[6]

First Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[2]

o Skin Contact: In case of skin contact, immediately remove all contaminated clothing and
rinse the skin with plenty of water for at least 15 minutes.[2][8] Seek medical attention if
irritation persists.

o Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[8] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[8]

Spill and Leak Procedures

o Evacuate: In case of a spill, evacuate non-essential personnel from the area.
» Ventilate: Ensure the area is well-ventilated.

o Containment: For small spills, absorb the material with an inert absorbent material such as
sand, diatomaceous earth, or universal binding agents.[1][9]

o Clean-up: Collect the absorbed material using non-sparking tools and place it in a suitable,
closed container for disposal.[1]

» Decontamination: Clean the spill area thoroughly.

Disposal Plan

o Waste Collection: All waste containing 2-Trifluoroacetylphenol, including contaminated
absorbent materials and disposable PPE, should be collected in a designated, labeled, and
sealed container.
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» Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and
local environmental regulations. Do not dispose of it down the drain.[1] Contact your
institution's environmental health and safety department for specific disposal procedures.

Visual Workflow for Safe Handling

The following diagram outlines the key steps for the safe handling of 2-Trifluoroacetylphenol

from preparation to disposal.
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Safe Handling and Disposal Workflow for 2-Trifluoroacetylphenol

1. Preparation
- Don PPE
- Prepare fume hood
- Have spill kit ready

:

2. Handling
- Dispense in fume hood
- Keep container closed
- Avoid contact

y

3. Post-Handling
- Wash hands
- Clean work area

Emergency Procedure

Spill Response
- Evacuate & Ventilate

- Contain & Clean-up

y

4. Waste Collection
- Collect all contaminated materials
- Label and seal container

5. Disposal

- Follow institutional EHS guidelines
- Do not pour down drain

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1224665?utm_src=pdf-body-img
https://www.benchchem.com/product/b1224665?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

. assets.thermofisher.com [assets.thermofisher.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

. chemscene.com [chemscene.com]

. scbt.com [scbt.com]

. 2-TRIFLUOROACETYLPHENOL | 25666-51-7 [m.chemicalbook.com]
. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

. synquestlabs.com [synquestlabs.com]

. fishersci.com [fishersci.com]

°
(] [e0] ~ (o)) )] EaN w N -

. carlroth.com [carlroth.com]

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
2-Trifluoroacetylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1224665#personal-protective-equipment-for-
handling-2-trifluoroacetylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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